Cas no 37789-75-6 (3,5-bis(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid)

3,5-bis(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid structure
37789-75-6 structure
Product Name:3,5-bis(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid
CAS No:37789-75-6
MF:C12H15NO6
MW:269.250603914261
CID:323711
PubChem ID:231108
Update Time:2025-04-19

3,5-bis(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-bis(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid
    • 3,5-Dicarbethoxy-4-methyl-2-pyrrolcarbonsaeure
    • 3,5-diethoxycarbonyl-4-methylpyrrole-2-carboxylic acid
    • 4-Methyl-pyrrol-2,3,5-tricarbonsaeure-3,5-diaethylester
    • 4-methyl-pyrrole-2,3,5-tricarboxylic acid-3,5-diethyl ester
    • NSC-26687
    • DTXSID90282590
    • 37789-75-6
    • AKOS015898128
    • AI-942/13331751
    • Oprea1_170448
    • NSC26687
    • SCHEMBL7258093
    • 1H-Pyrrole-2,3,5-tricarboxylicacid,4-methyl-,3,5-diethylester(9CI)
    • Inchi: 1S/C12H15NO6/c1-4-18-11(16)7-6(3)8(12(17)19-5-2)13-9(7)10(14)15/h13H,4-5H2,1-3H3,(H,14,15)
    • InChI Key: GLIIUALSMNDSMN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C(=O)O)NC(C(=O)OCC)=C1C)=O

Computed Properties

  • Exact Mass: 269.09000
  • Monoisotopic Mass: 269.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 106A^2

Experimental Properties

  • Density: 1.311
  • Boiling Point: 489.2°Cat760mmHg
  • Flash Point: 249.7°C
  • Refractive Index: 1.548
  • PSA: 105.69000
  • LogP: 1.37470

3,5-bis(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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